Cas no 138716-44-6 (5-(thiophen-2-yl)-1,2-oxazole)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazole
• CAS No: 138716-44-6
• MF: C₇H₅NOS
• MW: 151.185700178146
• MDL: MFCD06409150
• CID: 821369
• PubChem ID: 12049986
• Update Time: 2025-04-19

5-(thiophen-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(Thiophen-2-yl)isoxazol
• 5-(2-Thienyl)isoxazole
• 3-(thiophen-2-yl)isoxazole
• 5-Thiophen-2-yl-isoxazole
• 5-(thiophen-2-yl)-1,2-oxazole
• SCHEMBL4283421
• 138716-44-6
• F3240-0124
• CS-0055267
• AKOS006292835
• PB17353
• AS-58650
• ISOXAZOLE, 5-(2-THIENYL)-
• 5-thiophen-2-yl-1,2-oxazole
• Isoxazole, 5-(2-thienyl)- (9CI)
• 5-(thiophen-2-yl)isoxazole
• KNRAAHWCKJMGNF-UHFFFAOYSA-N
• P10354
• 5-thiophene-2-yl-isoxazole
• MFCD06409150

• MDL： MFCD06409150
• Inchi： 1S/C7H5NOS/c1-2-7(10-5-1)6-3-4-8-9-6/h1-5H
• InChI Key： KNRAAHWCKJMGNF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=NO1

Computed Properties

• Exact Mass: 151.00925
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 280 ºC
• Flash Point: 123 ºC
• Refractive Index: 1.6130
• PSA: 26.03

5-(thiophen-2-yl)-1,2-oxazole Security Information

• Storage Condition：(BD315043)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles